Cas no 68181-18-0 (1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione)

1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione structure
68181-18-0 structure
Product Name:1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione
CAS No:68181-18-0
MF:C7H9NO4S
MW:203.215660810471
CID:2798745
PubChem ID:71367492
Update Time:2025-04-21

1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 68181-18-0
    • 1-[(2-Sulfanylpropanoyl)oxy]pyrrolidine-2,5-dione
    • SCHEMBL18540883
    • DTXSID40790610
    • Inchi: 1S/C7H9NO4S/c1-4(13)7(11)12-8-5(9)2-3-6(8)10/h4,13H,2-3H2,1H3
    • InChI Key: HGCBPBZRTKWGLY-UHFFFAOYSA-N
    • SMILES: SC(C)C(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 203.02522894Da
  • Monoisotopic Mass: 203.02522894Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 64.7Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd